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Compound of Interest

Compound Name: 2-Acetylfuran

Cat. No.: B1664036

Essential guidance for the safe handling and disposal of 2-Acetylfuran, ensuring the protection
of laboratory personnel and the integrity of research.

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for 2-Acetylfuran, a compound that, while valuable in synthesis, presents
significant health risks. Adherence to these protocols is critical for maintaining a safe laboratory
environment.

2-Acetylfuran is classified as a hazardous substance, being toxic if swallowed or in contact
with skin, and fatal if inhaled.[1][2][3][4] It is also known to cause serious eye damage and skin
irritation.[1][4][5][6] The following information is designed to provide clear, procedural guidance
to mitigate these risks.

Quantitative Safety Data

A summary of the key quantitative safety data for 2-Acetylfuran is provided in the table below
for easy reference.
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Property

Value

Source

GHS Classification

Acute Toxicity, Oral (Category
2/3); Acute Toxicity, Dermal
(Category 3); Acute Toxicity,
Inhalation (Category 2);
Serious Eye Damage/Irritation
(Category 1/2)

[2114](5106][7]

Signal Word

Danger

[2103][4105]07]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with
skinH318/H319: Causes
serious eye
damagel/irritationH330: Fatal if

[2](3][5][6]

inhaled
Melting Point 29-30°C/84.2-86 °F [7]
Boiling Point 67 °C/152.6 °F @ 10 mmHg [7]
Flash Point 71°C/159.8 °F [7]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to

2-Acetylfuran. The following equipment is mandatory when handling this chemical.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield conforming to
OSHA's 29 CFR 1910.133 or
European Standard EN166.[2]

[71(8]

To prevent eye contact which
can cause serious, irreversible

damage.

Hand Protection

Compatible, chemical-resistant
gloves (e.g., PVC).[1][5]
Gloves must be inspected

before use.

To prevent skin absorption,
which is a significant route of

toxic exposure.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[5][7][8] A full-face
respirator may be necessary if
exposure limits are exceeded
or if dust/vapors are
generated.[2][3]

To prevent inhalation, which

can be fatal.

Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[1][5][7] Fire/flame
resistant and impervious

clothing is recommended.[2]

To protect against accidental

spills and skin contact.

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is essential to minimize risk. The following

step-by-step plan provides guidance for all stages of the process.

1. Preparation:

o Engineering Controls: Always handle 2-Acetylfuran in a well-ventilated area, preferably

within a chemical fume hood.[9] Ensure that eyewash stations and safety showers are

readily accessible and in close proximity to the workstation.[5][7][8]
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Acetylfuran.

Assemble PPE: Don all required personal protective equipment as specified in the table
above.

. Handling and Use:

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[5] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][7]

Prevent Ingestion: Do not eat, drink, or smoke in the work area.[2][6] Wash hands thoroughly
after handling.[2][5]

Safe Storage: Keep the container tightly closed when not in use and store in a cool, dry, well-
ventilated place, away from incompatible materials such as strong oxidizing agents, strong
bases, and strong reducing agents.[6][7] To maintain product quality, refrigeration may be
required.[7][8]

. Spill Management:

Minor Spills: For small spills, and if it is safe to do so, use an absorbent material to clean up
the spill.[10] Avoid generating dust.[1][6] Place the waste in a suitable, closed container for
disposal.[1][5]

Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency
responders.[1][11] Do not attempt to clean up a large spill without appropriate training and
equipment.

. Disposal:

Waste Collection: Collect all waste material, including contaminated absorbent materials and
disposable PPE, in a designated, labeled, and sealed container for hazardous waste.[5]

Regulatory Compliance: Dispose of contents and container to an approved waste disposal
plant in accordance with all local, regional, and national regulations.[2][7] Do not allow the
chemical to enter drains or soil.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1664036?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.echemi.com/sds/2-acetylfuran-pid_Seven6219.html
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-acetylfuran-pid_Seven6219.html
https://store.apolloscientific.co.uk/storage/msds/OR28745_msds.pdf
https://www.echemi.com/sds/2-acetylfuran-pid_Seven6219.html
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28745_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1493818&productDescription=2-ACETYLFURAN+50G&vendorId=VN00024248&countryCode=US&language=en
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://datasheets.scbt.com/sc-254253.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28745_msds.pdf
https://datasheets.scbt.com/sc-254253.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://datasheets.scbt.com/sc-254253.pdf
https://hazardoussubstances.govt.nz/media/nz2j1cz3/wsnz_2510-emergency-response-a4-digital-v4-0-fa-lr.pdf
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.echemi.com/sds/2-acetylfuran-pid_Seven6219.html
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FA/02/MSDS_FA02198_4000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

In case of accidental exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[5][10] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[7]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[5][7] Immediate medical
attention is required.[7]

 Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable
for breathing.[5] If breathing is difficult or has stopped, administer artificial respiration.[5] Call
a physician immediately.[5]

 Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious).[5] Do
NOT induce vomiting. Call a physician or poison control center immediately.[2][5]

Workflow for Safe Handling of 2-Acetylfuran
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Caption: Workflow for the safe handling and disposal of 2-Acetylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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